Cas no 63867-63-0 (4,4-bis(trifluoromethyl)piperidine hydrate (1:1))
63867-63-0 structure
Product Name:4,4-bis(trifluoromethyl)piperidine hydrate (1:1)
CAS No:63867-63-0
MF:C7H11F6NO
MW:239.158763170242
CID:1661166
PubChem ID:114369
Update Time:2025-04-21
4,4-bis(trifluoromethyl)piperidine hydrate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 4,4-bis(trifluoromethyl)piperidine hydrate (1:1)
- piperidine, 4,4-bis(trifluoromethyl)-, hydrate (1:1)
- 63867-63-0
- Piperidine, 4,4-bis(trifluoromethyl)-,?hydrate (1:1)
- 4,4-Bis(trifluoromethyl)piperidine--water (1/1)
- 2,2-Bis(trifluoromethyl)piperidine hydrate
- Piperidine, 4,4-bis(trifluoromethyl)-, hydrate
- DTXSID00980530
-
- Inchi: 1S/C7H9F6N.H2O/c8-6(9,10)5(7(11,12)13)1-3-14-4-2-5;/h14H,1-4H2;1H2
- InChI Key: PFUAHBQDDRSAJC-UHFFFAOYSA-N
- SMILES: FC(C1(C(F)(F)F)CCNCC1)(F)F.O
Computed Properties
- Exact Mass: 239.07453
- Monoisotopic Mass: 239.07448295g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 13Ų
Experimental Properties
- PSA: 43.53
4,4-bis(trifluoromethyl)piperidine hydrate (1:1) Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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